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Compound of Interest

Compound Name: trans-3-Heptene

Cat. No.: B081421

For Researchers, Scientists, and Drug Development Professionals

(E)-3-Heptene, an acyclic olefin, is a colorless liquid with the chemical formula C7H14.[1][2][3][4]
As a simple alkene, its physical properties are of primary interest in various chemical
applications, including its use as a solvent, in organic synthesis, and as a reference compound.
This technical guide provides a comprehensive overview of the core physical properties of
(E)-3-Heptene, supported by detailed experimental methodologies for their determination.

Core Physical Properties

The fundamental physical characteristics of (E)-3-Heptene are summarized in the table below.
These properties are crucial for its handling, storage, and application in diverse chemical
processes.
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Property Value Source(s)
Molecular Formula C7Ha14 [2][3][4]
Molecular Weight 98.19 g/mol [L12][31[41[5]16]
Boiling Point 95.9 °C (369.05 K) [5]

Melting Point -137 °C (-136.15 K) [7]

Density 0.703 g/cm? [7]

Refractive Index 1.406 [7]

LogP (Octanol/Water Partition

Coefficient) 356 BI7]

Water Solubility (log10WS) -3.45 (estimated) [5]

Experimental Protocols for Determination of
Physical Properties

The following sections detail the experimental procedures for determining the key physical
properties of (E)-3-Heptene.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[8] For (E)-3-Heptene, a precise determination of its boiling point is essential for
purification by distillation and for its characterization.[9] The capillary method is a common and
effective technique for this purpose.[8]

Methodology: Capillary Method[8][10]

o Sample Preparation: A small amount of (E)-3-Heptene is placed in a fusion tube. A capillary
tube, sealed at one end, is then inverted and placed into the fusion tube containing the liquid.

o Apparatus Setup: The fusion tube assembly is attached to a thermometer and placed in a
heating apparatus, such as a Thiele tube or a melting point apparatus with a heating block.
[10][11] The heating medium (e.g., mineral oil) should be heated slowly and uniformly.
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e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.[11] Heating is continued until a steady stream of bubbles is observed.

e Boiling Point Determination: The heat source is then removed, and the apparatus is allowed
to cool. The temperature at which the liquid just begins to enter the capillary tube is recorded
as the boiling point.[8][11]

o Corrections: For high accuracy, the observed boiling point may need to be corrected for
atmospheric pressure if it deviates significantly from standard pressure (760 mmHg).

Experimental Workflow for Boiling Point Determination
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Boiling Point Determination Workflow

Prepare sample:
Place (E)-3-Heptene in a fusion tube with an inverted sealed capillary.

:

Set up apparatus:
Attach to thermometer and place in a heating bath.

:

Heat the sample slowly and uniformly.

:

Observe for a steady stream of bubbles from the capillary.

:

Remove heat and allow to cool.

:

Record the temperature when the liquid enters the capillary.

Apply pressure correction ifneceE
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Melting Point Determination Workflow

Prepare sample:
Pack solid (E)-3-Heptene into a capillary tube.

:

Set up apparatus:
Place capillary in a low-temperature melting point apparatus.

:

Cool the apparatus well below the expected melting point.

:

Heat the sample slowly and at a controlled rate.

:

Record the temperature range from the first appearance of liquid to complete melting.
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Density Determination Workflow

Weigh an empty, dry graduated cylinder (m1).

:

Add a known volume of (E)-3-Heptene (V).

:

Weigh the graduated cylinder with the liquid (m2).

:

Calculate the mass of the liquid (m = m2 - m1).

:

Calculate the density (p = m/ V).
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Refractive Index Determination Workflow

Calibrate the Abbe refractometer with a standard.

:

Place a few drops of (E)-3-Heptene on the prism.

:

Adjust the instrument to focus the dividing line.

:

Read the refractive index from the scale.
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Solubility Determination Workflow

Add excess (E)-3-Heptene to a known volume of solvent.

:

Agitate the mixture at a constant temperature to reach equilibrium.

:

Allow the phases to separate.

:

Withdraw a known volume of the saturated solution.

:

Determine the concentration of (E)-3-Heptene using an analytical method (e.g., GC).

@esult as solubility (e.g., in g/L).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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